Cas no 53226-43-0 (N-(3-methylbutyl)benzenesulfonamide)

• Product Name: N-(3-methylbutyl)benzenesulfonamide
• CAS No: 53226-43-0
• MF: C₁₁H₁₇NO₂S
• MW: 227.323181867599
• CID: 3110043
• PubChem ID: 835972
• Update Time: 2025-10-28

N-(3-methylbutyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methylbutyl)benzenesulfonamide
• SCHEMBL6568086
• EN300-15828
• AN-652/14925657
• AKOS001063984
• CS-0274259
• N-ISOPENTYL-1-BENZENESULFONAMIDE
• Z45526972
• N-isopentylbenzenesulfonamide
• HMS1757A09
• 53226-43-0

• Inchi： 1S/C11H17NO2S/c1-10(2)8-9-12-15(13,14)11-6-4-3-5-7-11/h3-7,10,12H,8-9H2,1-2H3
• InChI Key： MHPUMJGHGCVYGF-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NCCC(C)C)(=O)=O

Computed Properties

• Exact Mass: 227.09799996Da
• Monoisotopic Mass: 227.09799996Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(3-methylbutyl)benzenesulfonamide

Introduction to N-(3-methylbutyl)benzenesulfonamide (CAS No. 53226-43-0)

N-(3-methylbutyl)benzenesulfonamide, identified by its CAS number 53226-43-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonamides, which are well-known for their diverse applications in medicinal chemistry. The structural features of N-(3-methylbutyl)benzenesulfonamide make it a promising candidate for various biochemical interactions, particularly in the development of novel therapeutic agents.

The molecular structure of N-(3-methylbutyl)benzenesulfonamide consists of a benzene ring substituted with a sulfonamide group (-SO₂NH₂) and an 3-methylbutyl side chain. This configuration imparts unique physicochemical properties to the compound, including solubility, stability, and reactivity, which are critical factors in drug design and formulation. The presence of the sulfonamide moiety enhances its potential as an intermediate in synthesizing more complex molecules, while the 3-methylbutyl group contributes to its lipophilicity, influencing its absorption and distribution within biological systems.

In recent years, there has been a surge in research focused on sulfonamide derivatives due to their broad spectrum of biological activities. N-(3-methylbutyl)benzenesulfonamide has been explored for its potential applications in treating various diseases, including infectious disorders and inflammatory conditions. Studies have demonstrated that sulfonamides can act as inhibitors of bacterial enzymes and metabolic pathways, making them effective against a range of pathogens. Additionally, the structural flexibility of N-(3-methylbutyl)benzenesulfonamide allows for modifications that can enhance its binding affinity to target proteins, improving therapeutic efficacy.

The synthesis of N-(3-methylbutyl)benzenesulfonamide involves multi-step organic reactions, typically starting from readily available precursors such as benzene derivatives and amine compounds. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent quality standards. Techniques such as catalytic hydrogenation, nucleophilic substitution, and condensation reactions are commonly used in its preparation. The efficiency of these synthetic routes is crucial for large-scale production, which is essential for industrial applications.

The pharmacological properties of N-(3-methylbutyl)benzenesulfonamide have been extensively studied in preclinical models. Research indicates that this compound exhibits moderate toxicity at high doses but demonstrates low systemic toxicity at therapeutic concentrations. This makes it a favorable candidate for further development into a drug candidate. Furthermore, its ability to cross biological membranes suggests potential applications in topical formulations and targeted drug delivery systems.

In the context of drug discovery, N-(3-methylbutyl)benzenesulfonamide serves as a valuable scaffold for designing novel sulfonamide-based drugs. Its structural features can be modified to enhance specific pharmacokinetic properties, such as bioavailability and metabolic stability. Computational modeling and high-throughput screening techniques have been utilized to identify derivatives with improved efficacy and reduced side effects. These approaches are integral to modern drug development pipelines, enabling rapid identification of promising candidates for further investigation.

The environmental impact of N-(3-methylbutyl)benzenesulfonamide is also a consideration in its application and disposal. Studies have assessed its biodegradability and ecotoxicity to ensure that its use does not pose significant risks to aquatic ecosystems. Regulatory agencies require comprehensive environmental safety data before approving new chemical entities for commercial use. Responsible handling and proper waste management practices are essential to mitigate any potential environmental harm associated with this compound.

The future prospects of N-(3-methylbutyl strong>)benzenesulfonamide (CAS No.) warrant continued investigation into its therapeutic potential. Advances in chemical biology and medicinal chemistry may unlock new applications for this compound in areas such as oncology and neurology. Collaborative efforts between academia and industry are necessary to translate laboratory findings into clinical reality, ensuring that patients benefit from innovative treatments derived from compounds like N-(3- methyl butyl ) benzenesulfonamide.